N,N-dimethyl-N',N'-dipropylsulfamide

• IUPAC Name: N-(dimethylsulfamoyl)-N-propylpropan-1-amine
• InChI: InChI=1S/C8H20N2O2S/c1-5-7-10(8-6-2)13(11,12)9(3)4/h5-8H2,1-4H3
• InChI Key: XVJXGGKJLSLZNW-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)N(C)C
• Molecular Formula: C8H20N2O2S
• DSSTOX Substance ID: DTXSID20969403
• Molecular Weight: 208.32 g/mol
• CAS RN: 5433-37-4

Description

N,N-dimethyl-N',N'-dipropylsulfamide (DMPS) is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPS belongs to the class of sulfamide compounds and is known for its unique chemical properties, which make it an attractive candidate for various research applications.

Mechanism of Action

N,N-dimethyl-N',N'-dipropylsulfamide acts as a chelating agent by forming a complex with heavy metal ions. The resulting complex is then excreted from the body through urine. N,N-dimethyl-N',N'-dipropylsulfamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. N,N-dimethyl-N',N'-dipropylsulfamide has also been shown to protect against oxidative stress and inflammation, which are implicated in the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
N,N-dimethyl-N',N'-dipropylsulfamide has been shown to have a low toxicity profile and is generally well-tolerated. It has been shown to have antioxidant properties and to protect against oxidative stress. N,N-dimethyl-N',N'-dipropylsulfamide has also been shown to have anti-inflammatory properties and to modulate the immune system. N,N-dimethyl-N',N'-dipropylsulfamide has been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-N',N'-dipropylsulfamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has a low toxicity profile and is generally well-tolerated. N,N-dimethyl-N',N'-dipropylsulfamide is also relatively inexpensive compared to other chelating agents. However, N,N-dimethyl-N',N'-dipropylsulfamide has some limitations for lab experiments. It has a limited solubility in water, which can make it difficult to work with in aqueous solutions. N,N-dimethyl-N',N'-dipropylsulfamide can also form complexes with other metal ions, which can interfere with experimental results.

Future Directions

For the study of N,N-dimethyl-N',N'-dipropylsulfamide include its potential application in the treatment of neurodegenerative diseases and cancer, as well as in the development of new materials.

Synthesis Methods

N,N-dimethyl-N',N'-dipropylsulfamide is synthesized by reacting N,N-dimethylsulfamide with propyl iodide in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

N,N-dimethyl-N',N'-dipropylsulfamide has been extensively studied for its potential application in scientific research. It has been used as a chelating agent for heavy metal ions such as mercury, lead, and cadmium. N,N-dimethyl-N',N'-dipropylsulfamide has also been used as a reducing agent for the synthesis of metal nanoparticles. N,N-dimethyl-N',N'-dipropylsulfamide has been studied for its potential application in cancer treatment, as it has been shown to inhibit the growth of cancer cells. N,N-dimethyl-N',N'-dipropylsulfamide has also been studied for its potential application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.